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Compound of Interest

Compound Name: NIK-IN-2

Cat. No.: B10771558 Get Quote

An objective head-to-head comparison between NIK-IN-2 and XT2 is not feasible as they are

fundamentally different products with disparate applications. NIK-IN-2 is a chemical compound,

specifically a potent and selective inhibitor of NF-κB-inducing kinase (NIK), utilized in

biomedical research. In contrast, the XT2, specifically the Fujifilm X-T2, is a mirrorless digital

camera designed for photography and videography.

This guide will, therefore, provide a detailed overview of each product within its respective field,

presenting available experimental data for NIK-IN-2 and performance specifications for the

Fujifilm X-T2.

NIK-IN-2: A Potent Kinase Inhibitor
NIK-IN-2 is a small molecule inhibitor that targets NF-κB-inducing kinase (NIK), a crucial

component of the noncanonical NF-κB signaling pathway.[1][2] This pathway plays a significant

role in lymphoid organ development, B-cell maturation, and has been implicated in chronic

inflammatory diseases and some cancers.[2][3] Overactivation of NIK is associated with the

pathogenesis of various human diseases, making it an attractive target for therapeutic

intervention.[3]

Biochemical and Cellular Profile
Parameter Value Reference

Target NF-κB-inducing kinase (NIK)

pIC50 7.4
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pIC50: The negative logarithm of the half maximal inhibitory concentration (IC50). A higher

value indicates greater potency.

Mechanism of Action
In unstimulated cells, NIK is continuously targeted for degradation by a protein complex. Upon

stimulation by specific ligands, this degradation process is halted, leading to the accumulation

and activation of NIK. Activated NIK then phosphorylates and activates IκB kinase α (IKKα),

which in turn phosphorylates the NF-κB precursor protein p100. This leads to the processing of

p100 into p52, which then forms a complex with RelB. This p52-RelB dimer translocates to the

nucleus to regulate the expression of target genes involved in inflammation and immunity. NIK-
IN-2, as a potent inhibitor, blocks the kinase activity of NIK, thereby preventing these

downstream signaling events.

// Nodes Ligand [label="Ligand\n(e.g., BAFF, LTβ)", fillcolor="#F1F3F4", fontcolor="#202124"];

Receptor [label="Receptor", fillcolor="#F1F3F4", fontcolor="#202124"]; TRAF_complex

[label="TRAF2/3-cIAP1/2\nComplex", fillcolor="#F1F3F4", fontcolor="#202124"]; NIK

[label="NIK", fillcolor="#4285F4", fontcolor="#FFFFFF"]; NIK_IN_2 [label="NIK-IN-2",

shape=ellipse, fillcolor="#EA4335", fontcolor="#FFFFFF"]; IKKa [label="IKKα",

fillcolor="#FBBC05", fontcolor="#202124"]; p100_RelB [label="p100-RelB", fillcolor="#F1F3F4",

fontcolor="#202124"]; p52_RelB [label="p52-RelB", fillcolor="#34A853", fontcolor="#FFFFFF"];

Nucleus [label="Nucleus", shape=oval, style=dashed, fillcolor="#FFFFFF",

fontcolor="#202124"]; Gene_Expression [label="Target Gene\nExpression",

fillcolor="#F1F3F4", fontcolor="#202124"];

// Edges Ligand -> Receptor [label="Binds"]; Receptor -> TRAF_complex [label="Recruits &

Disrupts"]; TRAF_complex -> NIK [label="Prevents Degradation", style=dashed,

arrowhead=tee]; NIK -> IKKa [label="Phosphorylates"]; NIK_IN_2 -> NIK [label="Inhibits",

color="#EA4335"]; IKKa -> p100_RelB [label="Phosphorylates p100"]; p100_RelB -> p52_RelB

[label="Processing"]; p52_RelB -> Nucleus [label="Translocates"]; Nucleus ->

Gene_Expression [label="Induces"]; }

Caption: Inhibition of the noncanonical NF-κB pathway by NIK-IN-2.
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In Vitro Kinase Assay: To determine the potency of NIK-IN-2, a standard in vitro kinase assay

can be performed. Recombinant human NIK enzyme is incubated with a specific substrate

(e.g., a peptide derived from IKKα) and ATP in a suitable buffer. NIK-IN-2 is added at varying

concentrations. The kinase reaction is allowed to proceed for a defined period, and the amount

of phosphorylated substrate is quantified. This can be done using methods such as radioactive

labeling (32P-ATP), fluorescence-based assays, or mass spectrometry. The IC50 value is then

calculated by plotting the percentage of inhibition against the inhibitor concentration.

Cell-Based p100 Processing Assay: To assess the cellular activity of NIK-IN-2, a p100

processing assay can be conducted. A suitable cell line (e.g., one that overexpresses NIK or is

stimulated to activate the noncanonical NF-κB pathway) is treated with different concentrations

of NIK-IN-2. After a specific incubation time, cell lysates are prepared and subjected to Western

blotting. The levels of p100 and its processed form, p52, are detected using specific antibodies.

A reduction in the p52/p100 ratio in the presence of NIK-IN-2 indicates its inhibitory activity in a

cellular context.

Fujifilm X-T2: A High-Performance Mirrorless
Camera
The Fujifilm X-T2 is a mirrorless interchangeable-lens camera known for its robust build,

excellent image quality, and advanced features. It is targeted towards professional and

enthusiast photographers.
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Feature Specification Reference

Sensor
24.3MP APS-C X-Trans CMOS

III

ISO Range
200-12800 (expandable to

100-51200)

Continuous Shooting

Up to 8 fps (mechanical

shutter), 11 fps with optional

grip, 14 fps (electronic shutter)

Autofocus
91-point hybrid AF system (up

to 325 points)

Video Recording 4K UHD at up to 30 fps

Viewfinder

2.36-million-dot high-resolution

organic EL electronic

viewfinder

LCD Screen
3.0-inch, 1.04-million-dot,

three-direction tilting LCD

Performance Highlights
The Fujifilm X-T2 is lauded for its significant improvements in autofocus performance over its

predecessor, the X-T1, particularly in continuous autofocus (AF-C) mode for tracking moving

subjects. The camera offers customizable AF-C settings to tailor the tracking sensitivity to

different scenarios. The inclusion of a 24.3MP X-Trans CMOS III sensor delivers high-

resolution images with excellent color reproduction and fine detail.

For videographers, the X-T2 was a notable step up in the Fujifilm X-series, offering 4K video

recording. The optional Vertical Power Booster Grip not only improves handling, especially with

larger lenses, but also enhances the camera's performance by allowing for faster burst

shooting and extending video recording times.

// Nodes Scene [label="Scene", shape=ellipse, fillcolor="#F1F3F4", fontcolor="#202124"]; Lens

[label="Fujinon Lens", fillcolor="#F1F3F4", fontcolor="#202124"]; XT2_Body [label="Fujifilm X-

T2 Body", fillcolor="#4285F4", fontcolor="#FFFFFF"]; Sensor [label="24.3MP X-Trans\nCMOS

Validation & Comparative

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 6 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b10771558?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


III Sensor", fillcolor="#FBBC05", fontcolor="#202124"]; Processor [label="X-Processor Pro",

fillcolor="#FBBC05", fontcolor="#202124"]; EVF_LCD [label="EVF / Tilting LCD",

shape=parallelogram, fillcolor="#F1F3F4", fontcolor="#202124"]; Memory_Card [label="Dual

SD Cards", shape=cylinder, fillcolor="#F1F3F4", fontcolor="#202124"]; RAW_JPEG

[label="RAW / JPEG File", shape=document, fillcolor="#34A853", fontcolor="#FFFFFF"];

Post_Processing [label="Post-Processing\nSoftware", fillcolor="#F1F3F4",

fontcolor="#202124"]; Final_Image [label="Final Image", shape=ellipse, fillcolor="#34A853",

fontcolor="#FFFFFF"];

// Edges Scene -> Lens; Lens -> XT2_Body; XT2_Body -> Sensor [label="Light"]; Sensor ->

Processor [label="Data"]; Processor -> EVF_LCD [label="Live View"]; XT2_Body -> EVF_LCD

[label="Composition"]; Processor -> Memory_Card [label="Writes"]; Memory_Card ->

RAW_JPEG; RAW_JPEG -> Post_Processing; Post_Processing -> Final_Image; }

Caption: A simplified workflow from scene capture to final image using the Fujifilm X-T2.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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